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Compound of Interest

Compound Name: 4-Chloro-7-azaindole

Cat. No.: B022810

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and key
applications of 4-Chloro-7-azaindole (CAS No: 55052-28-3), a versatile heterocyclic
compound pivotal in pharmaceutical research and development. Its unique structure serves as
a valuable building block in synthesizing novel therapeutic agents, particularly kinase inhibitors

for oncology and inflammatory diseases.[1]

Chemical and Physical Properties

4-Chloro-7-azaindole is a white to light yellow or brown crystalline powder.[2][3] It is slightly
soluble in water.[3][4]
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Property Value Reference(s)
Molecular Formula C7HsCIN2 [2][5]
Molecular Weight 152.58 g/mol [2][5]

CAS Number 55052-28-3 [2]
Appearance White to brown solid/powder [3]

Melting Point 176-181 °C [2][6]

Water Solubility Slightly soluble [3114]

SMILES String Clclcenc2[nH]cccl2 [2][6]

InChi Key HNTZVGMWXCFCTA- 2116]

UHFFFAOYSA-N

Safety and Hazard Information

4-Chloro-7-azaindole is a hazardous substance and must be handled with appropriate
precautions in a laboratory setting.

GHS Hazard Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals classifies
4-Chloro-7-azaindole as follows:

Hazard Class Category Hazard Statement

H301: Toxic if swallowed[2][6]

Acute Toxicity, Oral 3
[71[8]
) o H315: Causes skin irritation[2]
Skin Irritation 2
[61[71[8]
) H318: Causes serious eye
Serious Eye Damage 1
damage[2][6][7][8]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[2][6][7][8]
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Signal Word: Danger[2][6][7]
Hazard Pictograms:
. Lalt text
(Acute Toxicity)
o lialt text
(Corrosion)

. lelalt text

(Irritant)

Precautionary Statements

The following precautionary statements are crucial for the safe handling of this compound:
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Code Statement Reference(s)
Prevention
P261 Avoid breathing dust/fumes.[7]
Wash hands and exposed skin
P264 _
thoroughly after handling.[7]
Do not eat, drink or smoke
P270 , ,
when using this product.[9]
Use only outdoors or in a well-
pP271 .
ventilated area.[7][9]
Wear protective gloves,
rotective clothing, eye
P280 P _ e _
protection, and face protection.
[71[°]
Response

IF SWALLOWED: Immediately
P301 + P310 call a POISON CENTER or
doctor/physician.[7]

IF ON SKIN: Wash with plenty

of water.[9]

P302 + P352

IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[7]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[7][9]

Immediately call a POISON
CENTER or doctor/physician.

P310

P330 Rinse mouth.[9]
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If skin irritation occurs: Get

P332 + P313 ) ) )
medical advice/attention.[9]
Take off contaminated clothing
P362 + P364 )
and wash it before reuse.[9]
Storage
Store in a well-ventilated
P403 + P233 place. Keep container tightly
closed.[9]
P405 Store locked up.[7][9]
Disposal
Dispose of contents/container
to an authorized hazardous or
P501 special waste collection point

in accordance with local

regulations.[9]

Toxicity Data

Specific quantitative toxicity data such as LD50 (median lethal dose) for 4-Chloro-7-azaindole
is not readily available in the reviewed literature and safety data sheets.[9] However, the
classification "Acute Toxicity, Oral, Category 3" indicates a high degree of toxicity if ingested.[2]
[8] The chemical, physical, and toxicological properties have not been thoroughly investigated.
[10]

Experimental Protocols and Handling

Strict adherence to safety protocols is mandatory when working with 4-Chloro-7-azaindole.

Personal Protective Equipment (PPE)

A comprehensive set of PPE should be worn at all times:
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PPE Type Specification

Reference(s)

Safety glasses with side-

shields or chemical goggles. A

Eye/Face Protection

face shield is also

recommended.

[7]

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

Skin Protection

[71(10]

coat or chemical protective

suit.

Use a NIOSH/MSHA or
European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced. A

Respiratory Protection

full-face particle respirator type
N100 (US) or type P3 (EN 143)

is appropriate where risk

assessment shows it is

necessary.[7][10]

General Handling and Storage Workflow

The following workflow outlines the general procedure for handling and storing 4-Chloro-7-

azaindole.
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Preparation

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Work in a well-ventilated area
(Chemical Fume Hood)

Proceed to handling

Hangling

Weigh the required amount
(Avoid generating dust)

'

Use in chemical synthesis or
biological assays

'

Avoid all personal contact,
including inhalation

IAfter use

Post-Handling & Storage

Decontaminate work surfaces

:

Wash hands thoroughly

'

Store in a cool, dry, well-ventilated area
in a tightly sealed container.
Store locked up.

Click to download full resolution via product page

Caption: General workflow for safe handling and storage of 4-Chloro-7-azaindole.
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First Aid Measures

Immediate and appropriate first aid is critical in case of exposure. Always show the Safety Data
Sheet to the attending medical professional.[7][10]

Exposure Route First Aid Protocol Reference(s)

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
Eye Contact upper and lower eyellds..
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

[719]

Immediately flush skin with
plenty of water and soap.
) Remove contaminated clothing
Skin Contact i
and wash it before reuse. Seek
medical attention if irritation

occurs.[7][9]

Remove victim to fresh air and
keep at rest in a position
) comfortable for breathing. If
Inhalation _ _ T
not breathing, give artificial
respiration. Seek immediate

medical attention.[7][9]

Do NOT induce vomiting.
Rinse mouth with water. Never
) give anything by mouth to an
Ingestion i
unconscious person. Call a
poison control center or doctor

immediately.[7][9]

Accidental Release Measures
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In the event of a spill, follow these procedures:
e Minor Spills:
o Ensure adequate ventilation and wear appropriate PPE.[9]
o Remove all ignition sources.[9]
o Use dry clean-up procedures and avoid generating dust.[9]
o Sweep up the material and place it in a suitable, labeled container for disposal.[7][9]
o Clean the spill area thoroughly.
o Major Spills:
o Evacuate personnel from the area and move upwind.[9]

o Alert the fire brigade or emergency services and inform them of the hazard's nature and
location.[9]

o Wear full protective equipment, including breathing apparatus.[9]
o Prevent the spillage from entering drains or watercourses.[9]
o Contain the spill with sand, earth, or vermiculite.[9]

o Collect the recoverable product into labeled containers for recycling or disposal.[9]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide. There is no restriction on the type of extinguisher that may be used.[9][10]

e Specific Hazards: The compound is nhon-combustible but containers may burn.[9]
Combustion may produce poisonous fumes, including carbon oxides, nitrogen oxides (NOXx),
and hydrogen chloride gas.[7]
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» Firefighter Advice: Wear self-contained breathing apparatus (SCBA) and full protective gear.
[7][9] Cool fire-exposed containers with a water spray from a protected location.[9]

Synthesis Protocol Outline

4-Chloro-7-azaindole is typically synthesized from 7-azaindole. The general procedure
involves two main steps:

o N-Oxidation: 7-azaindole is reacted with an oxidizing agent, such as hydrogen peroxide or
m-chloroperoxybenzoic acid (mCPBA), in a suitable solvent to form the N-oxide
intermediate.

» Chlorination: The N-oxide is then treated with a chlorinating agent, such as phosphorus
oxychloride (POCIs), to introduce the chlorine atom at the 4-position. The use of a catalyst
like diisopropylethylamine (DIPEA) has been reported to increase the yield.[4]

The final product is typically isolated after alkalization and can be purified by recrystallization or
column chromatography.
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N-Oxidation
(e.g., H202, mCPBA)

7-Azaindole-N-oxide

Chlorination
(POCIs, DIPEA catalyst)

:

Work-up
(Alkalization, e.g., NaOH)

:

Purification
(Recrystallization or Chromatography)

4-Chloro-7-azaindole

Click to download full resolution via product page

Caption: General synthetic workflow for 4-Chloro-7-azaindole.

Applications in Research and Drug Development

4-Chloro-7-azaindole is a key intermediate in medicinal chemistry, primarily due to the
prevalence of the azaindole scaffold in biologically active molecules.[1]

Kinase Inhibitor Development
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The azaindole moiety is recognized as a "privileged structure” that can mimic the adenine core
of ATP, enabling it to bind to the hinge region of many protein kinases.[11] Consequently, 4-
Chloro-7-azaindole serves as a starting material for the synthesis of inhibitors targeting
various kinases implicated in cancer and inflammation.

Notable kinase targets for which 4-chloro-7-azaindole derivatives have been investigated
include:

AXL Kinase: A receptor tyrosine kinase involved in cancer cell growth and proliferation.[4]
o Aurora Kinases: A family of serine/threonine kinases that play critical roles in mitosis.[12]
e Cdc7 Kinase: A serine/threonine kinase essential for the initiation of DNA replication.[12]

o PDK1 (Phosphoinositide-dependent kinase-1): A master kinase that activates other kinases
in signaling pathways like PISK/AKT.

o |IKK2 (IkB kinase 2): A key kinase in the NF-kB signaling pathway, which is central to
inflammation.

lllustrative Signaling Pathway: PISBK/AKT/mTOR

Derivatives of 4-Chloro-7-azaindole are explored as inhibitors of kinases within critical cell
signaling pathways. The diagram below illustrates a simplified representation of the
PISK/AKT/mTOR pathway, a central regulator of cell growth, proliferation, and survival, which is
often dysregulated in cancer. Kinases like PDK1 are key components of this pathway.
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Caption: Simplified PIBK/AKT/mTOR pathway and a potential inhibition point for azaindole
derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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